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Compound of Interest

Compound Name: Iridium(3+);acetate

Cat. No.: B13793390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iridium(III) acetate, identified by the CAS number 52705-52-9, is an organometallic compound

of significant interest in various fields of chemical research and development. It is recognized

for its notable catalytic activity, particularly in the realms of organic synthesis and sustainable

energy applications. This technical guide provides a comprehensive overview of the chemical

properties, experimental protocols, and catalytic pathways associated with Iridium(III) acetate,

tailored for professionals in research and drug development.

Chemical and Physical Properties
Iridium(III) acetate is a coordination complex featuring iridium in the +3 oxidation state. The

acetate ligands coordinate to the central iridium atom, forming a stable compound. Its physical

appearance is typically a dark blue, green, or brown to black powder.[1] It exhibits slight

solubility in dimethyl sulfoxide (DMSO) and methanol.[1] Proper storage of Iridium(III) acetate

requires protection from light and storage under a nitrogen atmosphere to maintain its stability.

[1]
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Property Value References

CAS Number 52705-52-9 [1][2]

Molecular Formula Ir(C₂H₃O₂)₃ [2]

Molecular Weight 369.35 g/mol [2]

Appearance
Dark blue, green, or brown to

black powder
[1][2]

Solubility
Slightly soluble in DMSO and

methanol
[1]

Storage
Protect from light, store under

nitrogen
[1]

Experimental Protocols
Synthesis of Iridium(III) Acetate
A general method for the synthesis of Iridium(III) acetate involves the reaction of an iridium salt,

such as iridium(III) chloride, with an acetate source in a suitable solvent. A patented method

describes a process for preparing iridium acetate with a low halide content. This involves

reacting an iridium compound with an alkaline compound in a protic solvent in the presence of

oxalic acid or formic acid (or their salts) to obtain an iridium-containing precipitate. This

precipitate is then reacted with acetic acid and/or acetic anhydride to yield an iridium acetate

solution.[3]

Detailed Experimental Protocol for a related Iridium(III) complex synthesis (Illustrative

Example):

The synthesis of iridium(III) complexes often involves the reaction of a suitable iridium

precursor with the desired ligands. For instance, the synthesis of tris(2-

phenylpyridinato)iridium(III) [Ir(ppy)₃], a related cyclometalated iridium(III) complex, can be

achieved by reacting iridium(III) chloride with 2-phenylpyridine.

Materials:

Iridium(III) chloride hydrate
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2-Phenylpyridine

Solvent (e.g., 2-ethoxyethanol or glycerol)

Inert atmosphere (Argon or Nitrogen)

Procedure:

A mixture of iridium(III) chloride hydrate and an excess of 2-phenylpyridine is prepared in a

suitable high-boiling solvent.

The reaction mixture is heated to a high temperature (typically > 200 °C) under an inert

atmosphere for several hours to facilitate the cyclometalation reaction.

Upon cooling, the product precipitates from the solution.

The precipitate is collected by filtration, washed with a suitable solvent (e.g., methanol or

ethanol) to remove unreacted starting materials, and then dried under vacuum.

Note: This is a generalized procedure for a related compound. The specific synthesis of

Iridium(III) acetate may vary, and it is crucial to consult detailed literature for precise

experimental conditions.

Characterization of Iridium(III) Complexes
The characterization of Iridium(III) complexes, including Iridium(III) acetate, typically involves a

combination of spectroscopic techniques to confirm the structure and purity of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the structure of the organic ligands and their coordination to the iridium center.

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

vibrational frequencies of the acetate ligands and to confirm their coordination to the iridium

atom.

Mass Spectrometry (MS): Mass spectrometry helps in determining the molecular weight of

the complex and confirming its elemental composition.
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Catalytic Applications and Signaling Pathways
Iridium(III) acetate is a versatile catalyst precursor for a variety of organic transformations. Its

catalytic activity stems from the ability of the iridium center to cycle between different oxidation

states, facilitating key reaction steps such as oxidative addition and reductive elimination.

Water Oxidation
A significant area of research involving Iridium(III) acetate is its application as a catalyst in

water oxidation, a crucial step in artificial photosynthesis and the production of hydrogen fuel.

[4] Iridium-based catalysts are among the most active for the oxygen evolution reaction (OER).

[5] The catalytic cycle for water oxidation by a molecular iridium catalyst generally involves the

formation of high-valent iridium-oxo species.
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Catalytic Cycle

Ir(III) Precatalyst Ir(IV)-e⁻

O₂

H₂O

4H⁺ + 4e⁻

Ir(V)=O+H₂O, -2H⁺, -e⁻ Ir(IV)-OOH+H₂O, -H⁺

-O₂, -H⁺, -e⁻

Reactants Products

[Ir(III)] Catalyst

[Ir(III)(Ar-H)(Ar'-I)] Complex

+ Arene, + Iodoarene

Arene (Ar-H) + Iodoarene (Ar'-I)

CMD Transition State

[Ir(III)(Ar)(Ar')] Intermediate

- HI

+ Product (reductive elimination)

Arylated Arene (Ar-Ar') HI

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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